Cas no 159551-37-8 (1H-Indole,octahydro-1-(trifluoroacetyl)-, trans-(+)- (9CI))

• Product Name: 1H-Indole,octahydro-1-(trifluoroacetyl)-, trans-(+)- (9CI)
• CAS No: 159551-37-8
• MF: C₁₀H₁₄F₃NO
• MW: 221.219473361969
• CID: 109261
• Update Time: 2024-01-24

1H-Indole,octahydro-1-(trifluoroacetyl)-, trans-(+)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,octahydro-1-(trifluoroacetyl)-, trans-(+)- (9CI)

• Inchi： 1S/C10H14F3NO/c11-10(12,13)9(15)14-6-5-7-3-1-2-4-8(7)14/h7-8H,1-6H2/t7-,8+/m1/s1
• InChI Key： OBPDFBRFKVKZAJ-SFYZADRCSA-N
• SMILES： N1(C(C(F)(F)F)=O)[C@]2([H])[C@]([H])(CCCC2)CC1

Computed Properties

• Exact Mass: 221.10282

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 304.5±37.0 °C(Predicted)
• PSA: 20.31
• pka: -1.12±0.20(Predicted)